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Compound of Interest

Compound Name: Chloromethyl methyl carbonate

Cat. No.: B127136 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of Chloromethyl methyl carbonate (CAS 40510-81-4), a reagent often

used in the preparation of prodrugs. Adherence to these protocols is critical to ensure personal

safety and maintain a secure laboratory environment.

Chloromethyl methyl carbonate is a highly flammable liquid and vapor that can cause severe

skin burns and eye damage and is harmful if swallowed.[1][2] Understanding and implementing

proper personal protective equipment (PPE) protocols, handling procedures, and disposal

plans are non-negotiable aspects of working with this chemical.

Essential Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling Chloromethyl methyl carbonate.

The following table summarizes the recommended equipment to protect against its various

hazards.
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Protection Type Specific Recommendations Rationale & Citations

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards. A full-

face shield should be used

when there is a risk of

splashing.

To protect against splashes

and vapors that can cause

serious eye damage.[1][3]

Skin Protection

- Gloves: Wear chemical-

impermeable gloves (e.g.,

Butyl rubber, Neoprene, or

Viton). Gloves must be

inspected prior to use. Wash

and dry hands after handling.

[3] - Protective Clothing: Wear

fire/flame resistant and

impervious clothing, such as a

lab coat or a chemical-resistant

apron.[3]

To prevent skin contact, which

can result in severe burns and

irritation.[1][4]

Respiratory Protection

Use only in a well-ventilated

area, such as a chemical fume

hood.[1][4] If exposure limits

are exceeded or irritation is

experienced, use a full-face

respirator with an appropriate

cartridge.[3]

To protect against the

inhalation of harmful vapors,

which may cause respiratory

irritation.[2]

Note: As of the latest safety data, specific occupational exposure limits (OSHA PEL, NIOSH

REL, ACGIH TLV) for Chloromethyl methyl carbonate have not been established.[1]

Therefore, it is imperative to handle this chemical with the utmost caution and always in a well-

ventilated area.

Operational Plan: From Handling to Disposal
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A systematic approach to handling Chloromethyl methyl carbonate minimizes the risk of

exposure and accidents.

1. Preparation and Handling:

Always handle Chloromethyl methyl carbonate in a well-ventilated place, preferably within

a certified chemical fume hood.[3][4]

Wear all prescribed personal protective equipment before handling.[1][5]

Ensure that an eyewash station and safety shower are readily accessible.[1]

Use non-sparking tools and take precautionary measures against static discharge.[3][5]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[1]

Keep the container tightly closed when not in use.[1]

2. Storage:

Store the container in a dry, cool, and well-ventilated place.[1][3]

Keep away from sources of ignition, heat, and incompatible materials such as oxidizing

agents.[1][5]

Store in a locked cabinet or other secure area.[1]

3. Disposal:

Dispose of contents and container to an approved waste disposal plant.[1]

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3]

Do not discharge into sewer systems or contaminate water, foodstuffs, or feed.[3]
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Emergency Procedures: Spills and Exposure
In the event of a spill or exposure, immediate and correct action is critical.

First-Aid Measures:

Exposure Type Immediate Action Citations

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[3]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Seek immediate

medical attention.

[1][3]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[1][3]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately.

[1][3]

Spill Response Workflow:
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The following diagram outlines the procedural steps for managing a Chloromethyl methyl
carbonate spill.

Spill Occurs

Evacuate non-essential personnel
and ensure area is well-ventilated

Don appropriate PPE:
- Full-face respirator

- Chemical-resistant gloves
- Impervious clothing

Remove all sources of ignition

Contain the spill with inert material
(e.g., sand, vermiculite)

Carefully collect the absorbed material
using non-sparking tools

Place collected waste into a suitable,
labeled, and closed container for disposal

Decontaminate the spill area

Dispose of waste through
a licensed chemical waste handler

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a Chloromethyl methyl carbonate spill.
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By adhering to these safety protocols and operational plans, researchers can mitigate the risks

associated with Chloromethyl methyl carbonate and ensure a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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